Ethyl 2-(4-chloropyridin-3-yl)acetate hydrochloride

• IUPAC Name: ethyl 2-(4-chloropyridin-3-yl)acetate;hydrochloride
• InChI: InChI=1S/C9H10ClNO2.ClH/c1-2-13-9(12)5-7-6-11-4-3-8(7)10;/h3-4,6H,2,5H2,1H3;1H
• InChI Key: WWWIURYENJGDKN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=C(C=CN=C1)Cl.Cl
• Molecular Formula: C9H11Cl2NO2
• Molecular Weight: 236.09 g/mol
• CAS No.: 2155852-93-8

Description

Ethyl 2-(4-chloropyridin-3-yl)acetate hydrochloride is a useful research compound. Its molecular formula is C9H11Cl2NO2 and its molecular weight is 236.09. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

Ethyl 2-(4-chloropyridin-3-yl)acetate hydrochloride has been studied for its potential applications in anticancer treatments. Research indicates that derivatives of this compound, such as pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines, show effects on the proliferation and the mitotic index of cultured L1210 cells and the survival of mice bearing P388 leukemia (Temple et al., 1983).

Synthesis of Novel Compounds

The compound plays a role in the efficient synthesis of novel chemical entities. For instance, its reactions with cyanoacetamide and other chemicals lead to the creation of new pyrrole derivatives, which are crucial for diverse scientific applications (Dawadi & Lugtenburg, 2011).

Memory Enhancement in Mice

In a study focusing on memory enhancement, derivatives of this compound were synthesized and tested in mice. The results showed significant improvement in memory abilities, indicating potential applications in cognitive enhancement or treatment of memory-related disorders (Li Ming-zhu, 2007).

Optical Properties

Derivatives of this compound exhibit interesting optical properties. Studies have shown that these compounds demonstrate solid-state fluorescence, which could have implications in materials science and optical technologies (Chunikhin & Ershov, 2021).